Cas no 629165-32-8 (Benzonitrile, 5-amino-2-(5-amino-2,4-dichlorophenoxy)-)

• Product Name: Benzonitrile, 5-amino-2-(5-amino-2,4-dichlorophenoxy)-
• CAS No: 629165-32-8
• MF: C₁₃H₉Cl₂N₃O
• MW: 294.136060476303
• CID: 1641630
• Update Time: 2024-09-12

Benzonitrile, 5-amino-2-(5-amino-2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-amino-2-(5-amino-2,4-dichlorophenoxy)-

• Inchi： 1S/C13H9Cl2N3O/c14-9-4-10(15)13(5-11(9)18)19-12-2-1-8(17)3-7(12)6-16/h1-5H,17-18H2
• InChI Key： ZSEJMZANILVSDA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(N)=CC=C1OC1=CC(N)=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 293.01247

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 467.0±45.0 °C(Predicted)
• PSA: 85.06
• pka: 2.77±0.10(Predicted)